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Compound of Interest

Compound Name: O-Benzyl-DL-serine

Cat. No.: B1265372 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are critical to ensuring a secure work

environment and environmental protection. This document provides a comprehensive, step-by-

step guide for the proper disposal of O-Benzyl-DL-serine.

Immediate Safety and Handling Precautions
While O-Benzyl-DL-serine is not classified as a hazardous substance under OSHA 29 CFR

1910.1200, it is imperative to adhere to standard laboratory safety protocols.[1][2] Good

hygiene practices minimize exposure and require the use of personal protective equipment

(PPE).[1] Operations should be carried out in a well-ventilated area to avoid inhalation of dust.

[3][4]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[3]

Hand Protection: Use chemical-resistant gloves.[3]

Body Protection: A laboratory coat is advised to prevent skin contact.[4][5]

In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[3]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3]

Inhalation: Move the individual to fresh air.[3]

Ingestion: Clean the mouth with water and then drink plenty of water.[3]

In all cases of significant exposure or if symptoms persist, seek medical attention.[3]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of O-Benzyl-DL-serine:

Property Value

Physical State Solid[4]

Appearance White[4]

Molecular Formula C10 H13 N O3[3]

Melting Point 225 °C / 437 °F[4]

Solubility Insoluble in water[3]

Incompatible Materials Strong oxidizing agents[4]

Hazardous Decomposition
Thermal decomposition can release irritating

gases and vapors.[3]

Step-by-Step Disposal Protocol
Even though O-Benzyl-DL-serine is not officially classified as hazardous, it is prudent to treat

it as chemical waste. Do not dispose of this compound down the drain or in regular trash.[6] All

waste must be handled in accordance with local, state, and federal regulations.[1]

Waste Identification and Segregation:

Clearly label a dedicated waste container with "Chemical Waste" and the full chemical

name: "O-Benzyl-DL-serine".
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Collect all waste materials containing O-Benzyl-DL-serine, including contaminated

consumables such as pipette tips, gloves, and weighing paper, in this designated

container.[6]

Do not mix this waste with other chemical waste streams, especially strong oxidizing

agents, to prevent adverse reactions.[1][4][6]

Containerization:

Use a sealable and chemically compatible container for waste collection.[6]

Ensure the container is properly closed to prevent spills or the release of dust.

Storage:

Store the sealed chemical waste container in a designated, well-ventilated, cool, and dry

area.[5][6]

The storage location should be away from incompatible materials and out of general

laboratory traffic.[6]

Institutional Disposal Procedure:

Adhere to your institution's specific protocols for hazardous or chemical waste pickup and

disposal.

This typically involves contacting your institution's Environmental Health and Safety (EHS)

office to schedule a waste pickup.[6]

Provide the EHS office with accurate information regarding the contents of the waste

container.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of O-Benzyl-DL-
serine.
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Step 1: Waste Identification & Segregation
- Label container 'Chemical Waste, O-Benzyl-DL-serine'

- Collect all contaminated materials
- Do not mix with other waste streams

Step 2: Containerization
- Use a sealable, chemically compatible container

- Ensure container is tightly closed

Step 3: Storage
- Store in a designated, cool, dry, well-ventilated area

- Keep away from incompatible materials

Step 4: Institutional Disposal
- Follow institutional EHS procedures

- Schedule waste pickup
- Provide accurate waste information

Click to download full resolution via product page

Caption: Disposal workflow for O-Benzyl-DL-serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265372#o-benzyl-dl-serine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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